Cas no 166334-56-1 (4H-1-Benzopyran-4-one,3-[5-(1,1-dimethyl-2-propen-1-yl)-2,3-dihydroxy-4-methoxyphenyl]-2,3-dihydro-3,5,7-trihydroxy-)

4H-1-Benzopyran-4-one,3-[5-(1,1-dimethyl-2-propen-1-yl)-2,3-dihydroxy-4-methoxyphenyl]-2,3-dihydro-3,5,7-trihydroxy- structure
166334-56-1 structure
Product Name:4H-1-Benzopyran-4-one,3-[5-(1,1-dimethyl-2-propen-1-yl)-2,3-dihydroxy-4-methoxyphenyl]-2,3-dihydro-3,5,7-trihydroxy-
CAS No:166334-56-1
MF:C21H22O8
MW:402.394587039948
CID:188246
Update Time:2024-03-01

4H-1-Benzopyran-4-one,3-[5-(1,1-dimethyl-2-propen-1-yl)-2,3-dihydroxy-4-methoxyphenyl]-2,3-dihydro-3,5,7-trihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,3-[5-(1,1-dimethyl-2-propen-1-yl)-2,3-dihydroxy-4-methoxyphenyl]-2,3-dihydro-3,5,7-trihydroxy-
    • 4H-1-Benzopyran-4-one,3-[5-(1,1-dimethyl-2-propenyl)-2,3-dihydroxy-4-methoxyphenyl]-2,3-dihydro-3,5,7-trihydroxy-(9CI)
    • Secundiflorol A
    • 4H-1-Benzopyran-4-one, 3-[5-(1,1-dimethyl-2-propen-1-yl)-2,3-dihydroxy-4-methoxyphenyl]-2,3-dihydro-3,5,7-trihydroxy-
    • Inchi: 1S/C21H22O8/c1-5-20(2,3)12-8-11(16(24)17(25)18(12)28-4)21(27)9-29-14-7-10(22)6-13(23)15(14)19(21)26/h5-8,22-25,27H,1,9H2,2-4H3
    • InChI Key: QIIGZWHQXSYIQD-UHFFFAOYSA-N
    • SMILES: C1OC2=CC(O)=CC(O)=C2C(=O)C1(C1=CC(C(C)(C)C=C)=C(OC)C(O)=C1O)O

Computed Properties

  • Exact Mass: 402.13146
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • XLogP3: 2.908

Experimental Properties

  • Density: 1.440±0.06 g/cm3(Predicted)
  • Boiling Point: 677.3±55.0 °C(Predicted)
  • PSA: 136.68
  • pka: 7.37±0.40(Predicted)
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